molecular formula C12H16N2O B8698358 4-[(4-Methoxy-2-methylphenyl)amino]butanenitrile

4-[(4-Methoxy-2-methylphenyl)amino]butanenitrile

Cat. No.: B8698358
M. Wt: 204.27 g/mol
InChI Key: CWTJEPCWJTZCIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-Methoxy-2-methylphenyl)amino]butanenitrile is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2O

Molecular Weight

204.27 g/mol

IUPAC Name

4-(4-methoxy-2-methylanilino)butanenitrile

InChI

InChI=1S/C12H16N2O/c1-10-9-11(15-2)5-6-12(10)14-8-4-3-7-13/h5-6,9,14H,3-4,8H2,1-2H3

InChI Key

CWTJEPCWJTZCIP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OC)NCCCC#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of DIPEA (39 mL, 1 eq) and 4-methoxy-2-methylaniline (30 g, 0.22 mol) in anh. DMF (90 mL), under N2, was heated at 100° C. 4-Bromobutanenitrile (21 mL, 1 eq) was added dropwise. The internal temperature was raised to 110° C. and the reaction mixture was stirred for 2 hr. The mixture was cooled down to r.t. and diluted with MTBE (240 mL). Water (270 mL) was added and the phases were separated. The organic layer was further washed with water (150 mL) and evaporated to 150 mL. Fresh MTBE (150 mL) was added and the mixture again evaporated to 150 mL. The mixture was treated with cHex (540 mL) over 20 min and the resulting suspension left at room temperature for 1.5 hr. The suspension was filtered and the cake washed with a mixture MTBE (30 mL)/cHex (90 mL). The title compound was collected as a violet solid (23.8 g, 53%).
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39 mL
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30 g
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90 mL
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21 mL
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reactant
Reaction Step Two
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Quantity
270 mL
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reactant
Reaction Step Three
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Quantity
240 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

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